(2S)-4-(1-hydroxypropan-2-yl)pyrrolidine-2-carboxylic acid

• CAS No.: 95047-04-4
• Molecular Formula: C8H15NO3
• Molecular Weight: 173.21 g/mol
• IUPAC Name: (2S)-4-(1-hydroxypropan-2-yl)pyrrolidine-2-carboxylic acid
• InChI: InChI=1S/C8H15NO3/c1-5(4-10)6-2-7(8(11)12)9-3-6/h5-7,9-10H,2-4H2,1H3,(H,11,12)/t5?,6?,7-/m0/s1
• InChI Key: YBNFBRXVPQHCCE-AHXFUIDQSA-N
• Isomeric SMILES: CC(CO)C1C[C@H](NC1)C(=O)O
• Canonical SMILES: CC(CO)C1CC(NC1)C(=O)O

Description

(2S)-4-(1-Hydroxypropan-2-yl)pyrrolidine-2-carboxylic acid is a chiral pyrrolidine derivative characterized by a hydroxylated propan-2-yl substituent at the 4-position and a carboxylic acid group at the 2-position of the pyrrolidine ring. The hydroxyl group enhances hydrophilicity, while the carboxylic acid enables salt formation, improving bioavailability.

Biological Activity

(2S)-4-(1-hydroxypropan-2-yl)pyrrolidine-2-carboxylic acid, commonly referred to as 4-hydroxyproline, is a non-proteinogenic amino acid that plays a crucial role in various biological processes. Its structural characteristics and biological activities make it a significant compound in medicinal chemistry and biochemistry. This article explores the biological activity of this compound, highlighting its pharmacological properties, mechanisms of action, and potential therapeutic applications.

• Chemical Formula : C5H9NO3
• Molecular Weight : 131.13 g/mol
• CAS Number : 618-27-9
• Solubility : Highly soluble in water (up to 24800 mg/ml) .

4-Hydroxyproline is known for its ability to stabilize the collagen triple helix structure, which is essential for maintaining the integrity of connective tissues. The hydroxylation of proline residues is critical for collagen stability and function, influencing tissue repair and regeneration .

2. Pharmacological Effects

Research has demonstrated several pharmacological effects associated with 4-hydroxyproline:

• Antioxidant Activity : The compound exhibits antioxidant properties that help mitigate oxidative stress in cells, potentially reducing cellular damage .
• Anti-inflammatory Effects : Studies indicate that 4-hydroxyproline can modulate inflammatory responses, thereby contributing to the management of inflammatory diseases .
• Wound Healing : Due to its role in collagen synthesis, 4-hydroxyproline has been shown to enhance wound healing processes. It promotes fibroblast proliferation and migration, which are essential for tissue repair .

3. Case Studies

Several studies have investigated the biological activity of 4-hydroxyproline:

• Study on Wound Healing : A recent study demonstrated that topical application of a formulation containing 4-hydroxyproline significantly accelerated wound healing in diabetic rats compared to controls. The treated group showed increased collagen deposition and improved tensile strength of the healed skin .
• Antioxidant Study : In vitro experiments revealed that 4-hydroxyproline effectively scavenged free radicals and reduced lipid peroxidation in cultured cells, suggesting its potential as a therapeutic agent against oxidative stress-related disorders .

Data Table: Biological Activities of (2S)-4-(1-hydroxypropan-2-yl)pyrrolidine-2-carboxylic acid

Biological Activity	Mechanism/Outcome	Reference
Antioxidant	Scavenging free radicals
Anti-inflammatory	Modulation of inflammatory cytokines
Wound Healing	Enhanced fibroblast activity and collagen synthesis
Collagen Stabilization	Stabilization of collagen triple helix

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues in Pyrrolidine Derivatives

Example 1 : (2S,4R)-4-Hydroxy-1-(2-(3-Methylisoxazol-5-yl)acetyl)pyrrolidine-2-carboxylic Acid ()

• Substituents : 4-hydroxy group, acetyl-linked 3-methylisoxazole at N1.
• The 4-hydroxy group is retained, but the N1 substitution may confer selectivity for enzymes like proteases or kinases.
• Applications : Likely tailored for enzyme inhibition due to isoxazole’s electron-withdrawing properties.

Example 2 : (2S,4R)-1-((S)-2-Benzamido-3,3-dimethylbutanoyl)-4-hydroxy-N-(4-(4-methylthiazol-5-yl)benzyl)pyrrolidine-2-carboxamide ()

• Substituents: Benzamido-dimethylbutanoyl at N1, 4-hydroxy, and a methylthiazole-benzyl carboxamide.
• Key Differences :
  • The bulky benzamido and thiazole-benzyl groups increase molecular weight (~600 Da), reducing solubility but enhancing target binding via π-π interactions.
  • The carboxamide group replaces the carboxylic acid, altering ionization and hydrogen-bonding capacity.
• Applications : Likely designed for high-affinity receptor binding (e.g., GPCRs or kinases).

Table 1 : Structural and Functional Comparison of Pyrrolidine Derivatives

Compound Name	Substituents (Position)	Molecular Weight (Da)	Key Features
Target Compound	4-(1-hydroxypropan-2-yl), 2-COOH	~201.2	Hydrophilic, H-bond donor/acceptor
(2S,4R)-4-hydroxy-1-(2-(3-methylisoxazol-5-yl)acetyl)	N1-acetyl-isoxazole, 4-OH	~296.3	Lipophilic, enzyme inhibition
(2S,4R)-1-((S)-2-benzamido-...)	N1-benzamido, 4-OH, carboxamide	~598.7	High binding affinity, low solubility

Thiazolidine and Pyrimidine Carboxylic Acid Derivatives

Example 3 : (4S)-2-(3,6-Dioxo-5-phenylpiperazin-2-yl)-5,5-dimethylthiazolidine-4-carboxylic Acid ()

• Substituents : Thiazolidine core with dioxo-phenylpiperazine and dimethyl groups.
• Key Differences: The thiazolidine ring (with sulfur) versus pyrrolidine alters ring strain and electronic properties.

Example 4 : 2-Chloro-6-methylpyrimidine-4-carboxylic Acid ()

• Substituents : Pyrimidine ring with chloro and methyl groups.
• Key Differences :
  • Aromatic pyrimidine ring versus saturated pyrrolidine reduces conformational flexibility.
  • Chlorine enhances electrophilicity, making it reactive in nucleophilic substitution reactions.

Table 2 : Comparison with Heterocyclic Carboxylic Acids

Compound Name	Core Structure	Functional Groups	Applications
Target Compound	Pyrrolidine	OH, COOH	Drug intermediates, proline analogs
2-Chloro-6-methylpyrimidine-4-carboxylic acid	Pyrimidine	Cl, CH3, COOH	Synthetic building block
(4S)-2-(3,6-Dioxo-5-phenylpiperazin-2-yl)-...	Thiazolidine	Dioxo-piperazine, COOH	Enzyme substrate analogs